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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B600488

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide comprehensive guidance on the use of 13-
Dehydroxyindaconitine as a chemical standard in research and drug development. Detailed
protocols for its handling, preparation, and analysis are outlined to ensure accurate and
reproducible results.

Introduction

13-Dehydroxyindaconitine is a naturally occurring diterpenoid alkaloid isolated from the roots
of Aconitum kusnezoffii Reichb[1]. As a well-characterized compound, it serves as an essential
reference standard in various scientific applications, including natural product chemistry,
pharmacology, and quality control processes in the pharmaceutical industry[1]. Its known
biological activities, such as antioxidant, anti-inflammatory, and anticancer effects, also make it
a valuable tool for mechanistic studies[1][2].

Physicochemical Properties and Data

Proper characterization of a chemical standard is fundamental to its application. The key
physicochemical data for 13-Dehydroxyindaconitine are summarized in the table below.
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Property Value

Molecular Formula C34H47NO9[1][3]

Molecular Weight 613.74 g/mol [1]

CAS Number 77757-14-3[3]

Purity (typical) >98%][1]

Appearance White to off-white powder

Solubility Soluble in methanol, ethanol, DMSO
Storage Store at -20°C for long-term stability[3]

Applications in Research and Drug Development

13-Dehydroxyindaconitine is a versatile chemical standard with a range of applications:

o Reference Standard in Phytochemical Analysis: Used for the identification and quantification
of this specific alkaloid in plant extracts and herbal preparations.

e Pharmacological Research: Employed in studies investigating its antioxidant, anti-
inflammatory, and anticancer properties to elucidate its mechanism of action[1].

e Drug Discovery and Development: Serves as a reference compound in the development of
new therapeutic agents based on natural products[1].

e Quality Control: Utilized as a marker compound for the standardization of herbal medicinal
products containing Aconitum species.

Experimental Protocols
Preparation of Standard Stock Solutions

Accurate preparation of stock solutions is critical for quantitative analysis.
Materials:

e 13-Dehydroxyindaconitine powder (=98% purity)
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Analytical balance

Volumetric flasks (Class A)

Methanol (HPLC grade) or DMSO

Pipettes and tips
Protocol:

o Allow the vial of 13-Dehydroxyindaconitine to equilibrate to room temperature before
opening to prevent moisture condensation.

o Accurately weigh a specific amount of the powder (e.g., 1.0 mg) using an analytical balance.
o Transfer the weighed powder to a volumetric flask (e.g., 10 mL).

e Add a small amount of the chosen solvent (e.g., 5 mL of methanol) to dissolve the powder
completely. Sonication may be used to aid dissolution.

e Once dissolved, add the solvent to the mark on the volumetric flask.

o Cap the flask and invert it several times to ensure a homogenous solution. This results in a
stock solution of a known concentration (e.g., 100 pg/mL).

o Store the stock solution in a tightly sealed, light-protected container at -20°C.

Preparation of Calibration Standards

Protocol:

e Prepare a series of working standard solutions by serially diluting the stock solution with the
appropriate solvent.

o For example, to prepare a 10 pg/mL standard, pipette 1 mL of the 100 pg/mL stock solution
into a 10 mL volumetric flask and dilute to the mark with the solvent.

e Prepare a range of concentrations to cover the expected concentration of the analyte in the
samples. A typical calibration curve might include concentrations from 0.1 pg/mL to 50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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